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Compound of Interest

Compound Name: Undecanal

Cat. No.: B090771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the olfactory properties of undecanal
(also known as aldehyde C-11) with other structurally related aliphatic aldehydes. The

information presented herein is supported by experimental data from peer-reviewed studies

and is intended to be a valuable resource for those involved in olfaction research, fragrance

development, and chemosensory science.

Quantitative Olfactory Data
The perception of an odorant is primarily determined by its odor detection threshold (ODT) and

its characteristic odor profile. The following tables summarize these quantitative and qualitative

parameters for undecanal and a selection of other straight-chain aliphatic aldehydes.

Table 1: Odor Detection Thresholds of Aliphatic
Aldehydes
Odor detection thresholds represent the lowest concentration of a compound that is

perceivable by the human olfactory system. These values are highly dependent on the

experimental methodology and the medium in which they are measured (e.g., air or water).[1]
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Aldehyde
Chemical
Formula

Molar Mass (
g/mol )

Odor
Detection
Threshold in
Air (ppb)

Odor
Detection
Threshold in
Water (ppb)

Octanal (C8) C₈H₁₆O 128.21 0.17[2][3] 0.7[4]

Nonanal (C9) C₉H₁₈O 142.24 0.53[2][3] 1[4]

Decanal (C10) C₁₀H₂₀O 156.27 - 0.1[4]

Undecanal (C11) C₁₁H₂₂O 170.29 - 5[4]

Dodecanal (C12) C₁₂H₂₄O 184.32 - 2[4]

Note: A lower ODT value indicates a higher potency of the odorant.

Table 2: Comparative Odor Profiles of Aliphatic
Aldehydes
The odor profile, or character, of a substance is determined through sensory panel analysis,

where trained assessors describe the perceived scent using a standardized lexicon.

Aldehyde Common Odor Descriptors

Octanal (C8) Fatty, fruity, citrus, orange[5]

Nonanal (C9) Fatty, floral, rose, waxy, citrus[6]

Decanal (C10)
Strong, penetrating, sweet, orange peel,

citrus[4][6]

Undecanal (C11)
Waxy, soapy, floral, aldehydic, citrus, green,

fatty

Dodecanal (C12)
Sweet, waxy, fatty, citrus, herbaceous, violet (in

dilution)[4]
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The data presented in this guide are primarily derived from three key experimental

methodologies: sensory analysis for odor profile determination, gas chromatography-

olfactometry (GC-O) for identifying odor-active compounds, and calcium imaging of olfactory

sensory neurons (OSNs) to study receptor activation.

Sensory Analysis: Descriptive Profiling
Descriptive analysis is a method used to identify and quantify the sensory characteristics of a

product by a panel of trained assessors.[7]

Objective: To determine the odor profile of an aldehyde.

Materials:

A panel of 8-12 trained sensory assessors.

Odor-free testing environment.

Glass sniffing jars with lids.

Cotton balls or smelling strips.

Solutions of the aldehyde at various concentrations in an odorless solvent (e.g., mineral oil

or dipropylene glycol).

A standardized sensory lexicon of odor descriptors.[8]

Data collection software.

Procedure:

Panelist Training: Panelists are trained to identify and scale the intensity of a wide range of

standard odorants from a sensory lexicon.[9]

Sample Preparation: A precise amount of the aldehyde solution is applied to a cotton ball or

smelling strip and placed in a labeled, airtight glass jar. Samples are allowed to equilibrate

for a set amount of time.
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Evaluation: Panelists are presented with the samples in a randomized and blinded order.[10]

Data Collection: Each panelist individually sniffs the sample and rates the intensity of

applicable odor descriptors from the lexicon on a predefined scale (e.g., a 15-point scale).

[11]

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

to generate a mean intensity score for each descriptor, creating the odor profile of the

aldehyde.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a technique that combines the separation capabilities of gas chromatography with the

human nose as a sensitive detector to identify odor-active compounds in a sample.[12]

Objective: To identify the specific volatile compounds responsible for the aroma of a sample.

Apparatus:

Gas chromatograph (GC) with a capillary column.

Mass spectrometer (MS) or Flame Ionization Detector (FID).

Olfactometry port (sniffing port).

Humidified air supply for the sniffing port.

Data acquisition system for both the detector and the sensory input.

Procedure:

Sample Injection: A volatile sample containing the aldehyde is injected into the GC.

Separation: The compounds in the sample are separated based on their boiling points and

polarity as they travel through the GC column.

Effluent Splitting: At the end of the column, the effluent is split, with one portion going to a

chemical detector (MS or FID) and the other to the olfactometry port.[13]
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Olfactory Detection: A trained assessor sniffs the effluent from the olfactometry port and

records the time, duration, and description of any perceived odors.[14]

Compound Identification: The chemical detector provides data on the chemical identity of the

compounds eluting at specific times.

Data Correlation: The olfactory data is correlated with the chemical data to identify the

specific compounds that are responsible for the perceived odors.

Calcium Imaging of Olfactory Sensory Neurons
Calcium imaging is a technique used to measure the activation of olfactory sensory neurons

(OSNs) in response to odorants. An increase in intracellular calcium is an indicator of neuronal

activation.[15]

Objective: To determine which olfactory receptors are activated by a specific aldehyde.

Materials:

Isolated olfactory sensory neurons from a model organism (e.g., mouse).

Fluorescent calcium indicator dye (e.g., Fura-2 AM).

Perfusion system for delivering odorant solutions.

Fluorescence microscope with a digital camera.

Image analysis software.

Solutions of the aldehyde at various concentrations.

Procedure:

Cell Preparation and Loading: OSNs are dissociated from the olfactory epithelium and

loaded with a calcium-sensitive fluorescent dye.[16]

Baseline Fluorescence Measurement: The baseline fluorescence of the cells is recorded

before the application of any odorant.
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Odorant Stimulation: A solution containing the aldehyde is perfused over the cells for a short

period.

Fluorescence Imaging: The change in fluorescence intensity within each cell is recorded

during and after odorant application. An increase in fluorescence indicates an influx of

calcium and, therefore, neuronal activation.

Data Analysis: The change in fluorescence intensity (ΔF/F) is calculated for each cell to

quantify the response to the odorant. This allows for the identification of which neurons, and

by extension which olfactory receptors, are activated by the aldehyde.

Olfactory Signaling Pathway and Experimental
Workflow
The following diagrams illustrate the canonical olfactory signal transduction pathway and a

typical experimental workflow for the comparative analysis of odorants.
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Figure 1: Canonical G-protein coupled olfactory signaling pathway.
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Figure 2: Experimental workflow for comparative olfactory analysis.

Conclusion
Undecanal possesses a characteristic waxy, soapy, and floral-citrus odor profile. Its olfactory

properties place it within the broader family of aliphatic aldehydes, each with a unique scent

profile that is largely influenced by carbon chain length. The experimental methodologies

outlined in this guide provide a framework for the quantitative and qualitative assessment of

undecanal and other odorants. A comprehensive understanding of these properties and the

underlying signaling pathways is crucial for advancements in fragrance science, flavor

chemistry, and the development of novel chemosensory modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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